1-Cyclohexyl-4-piperidin-3-ylpiperazine;dihydrochloride

• IUPAC Name: 1-cyclohexyl-4-piperidin-3-ylpiperazine;dihydrochloride
• InChI: InChI=1S/C15H29N3.2ClH/c1-2-5-14(6-3-1)17-9-11-18(12-10-17)15-7-4-8-16-13-15;;/h14-16H,1-13H2;2*1H
• InChI Key: VHFBMXGKJKMSMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C3CCCNC3.Cl.Cl
• Molecular Formula: C15H31Cl2N3
• Molecular Weight: 324.3 g/mol

Description

1-Cyclohexyl-4-piperidin-3-ylpiperazine;dihydrochloride is a chemical compound with the CAS No. 2490406-80-7. It’s a piperazine derivative, which is a class of organic compounds that consists of a six-membered ring containing two opposing nitrogen atoms.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Cyclohexyl-4-piperidin-3-ylpiperazine;dihydrochloride such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information can be found on chemical databases.

Scientific Research Applications

Crystallography and Thermodynamic Properties

The study by (Jia-li Ye et al., 2018) discusses the crystal structures and thermodynamic properties of cariprazine and its hydrochloride, an atypical antipsychotic. This research provides insights into how structural variations of similar compounds affect their solid-state conformation and intermolecular interactions, crucial for understanding the physical chemistry of pharmaceutical compounds.

Synthesis Methodologies

Research on the synthesis of 2,5-diketopiperazines and O-glycosylated analogs by (V. L. Campo et al., 2009) showcases a series of related diketopiperazines with potential biological activities. This highlights the broad applicability of piperazine derivatives in synthesizing bioactive molecules, relevant to developing new therapeutic agents.

Pharmacological Applications

Studies on compounds like 1,4-bis[4-(1H-benzimidazol-2-yl)phenyl]piperazine, which showed potent antileishmanial activity (A. Mayence et al., 2004), exemplify the pharmacological relevance of piperazine derivatives. These findings contribute to the development of new treatments for parasitic diseases, demonstrating the therapeutic potential of structurally similar compounds.

Antimicrobial Activity

The synthesis and antimicrobial activity of new pyridine derivatives by (N. Patel et al., 2011) explore the bioactivity of piperazine analogs. This research underlines the importance of piperazine derivatives in creating compounds with potential use in combating bacterial and fungal infections.

Future Directions

Piperazine and its derivatives have been classified as a privileged structural motif in drug discovery. They are key components of several blockbuster drugs, such as Imatinib (also marketed as Gleevec) or Sildenafil, sold as Viagra. Future research may focus on the development of piperazine-based antimicrobial polymers.